Cas no 59859-99-3 ( )
structure
Product Name:
CAS No:59859-99-3
Molecular Formula:C22H30O7
Molecular Weight:406.46900
CID:950777
PubChem ID:430839
Properties
Names and Identifiers
-
- (4R,14R,20R)-11β-Acetoxy-18,20-epoxy-7α,14,20-trihydroxykaur-16-en-15-one
- EN 589
- AC1L8Q79
- AGN-PC-00HYPG
- NSC282159
- NSC-282159
- DTXSID50330602
- Kaur-16-en-15-one,20-epoxy-7,14,20-trihydroxy-, (4.alpha.,7.alpha.,11.beta.,14R,20R)-
- 59859-99-3
- CHEMBL2005815
-
- InChIKey： NQZSVTDLNDFMMM-UHFFFAOYSA-N
- Inchi： InChI=1S/C22H30O7/c1-10-12-7-13(29-11(2)23)16-21-6-4-5-20(3,9-28-19(21)27)14(21)8-15(24)22(16,17(10)25)18(12)26/h12-16,18-19,24,26-27H,1,4-9H2,2-3H3
- SMILES： CC(=O)OC1CC2C(O)C3(C(O)CC4C5(C)CCCC4(C(O)OC5)C13)C(=O)C2=C |TLB:8:7:25.27:5.4.24|
Computed Properties
- Exact Mass: 406.19900
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Rotatable Bond Count: 2
- Monoisotopic Mass: 406.19915329g/mol
- Heavy Atom Count: 29
- Complexity: 794
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 10
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.7
- Topological Polar Surface Area: 113Ų
Experimental Properties
- LogP: 0.94640
- PSA: 113.29000
Related Literature
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-
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-
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-
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-
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-
Yi Han,Yi Xu,Yuan Liu,Qi Wang,Zhijian Zhang,Zhangyu Wang J. Mater. Chem. A, 2013,1, 10228-10233
-
Zhen-Zhou Sun,Fu-Zhen Hu,Cheng-Jie Gao,Wen-Long Mou,Guo Wang,Ning Zhu,Xun Pan,Zhong-Feng Li,Hong-Liang Han,Hongbing Fu,Xiu-Lan Xin,Lixiong Dai,Qi-Ming Qiu CrystEngComm, 2023,25, 5405-5412
-
Rong Liu,Kum-Fun Mok,Suresh Valiyaveettil New J. Chem., 2001,25, 890-892
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